Cas no 25118-08-5 (1,2-Benzenediol,3,6-bis(1-piperidinylmethyl)-)

1,2-Benzenediol,3,6-bis(1-piperidinylmethyl)- structure
25118-08-5 structure
Product name:1,2-Benzenediol,3,6-bis(1-piperidinylmethyl)-
CAS No:25118-08-5
MF:C18H28N2O2
MW:304.42712
CID:267219
PubChem ID:212839

1,2-Benzenediol,3,6-bis(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,3,6-bis(1-piperidinylmethyl)-
    • 3,6-bis(piperidin-1-ylmethyl)benzene-1,2-diol
    • 3,6-Bis(1-piperidinylmethyl)-1,2-benzenediol
    • BRN 5573025
    • DTXSID20179808
    • 1,2-Benzenediol, 3,6-bis(1-piperidinylmethyl)-
    • 25118-08-5
    • Inchi: InChI=1S/C18H28N2O2/c21-17-15(13-19-9-3-1-4-10-19)7-8-16(18(17)22)14-20-11-5-2-6-12-20/h7-8,21-22H,1-6,9-14H2
    • InChI Key: ZJCRVBVYXYXZAS-UHFFFAOYSA-N
    • SMILES: OC1=C(O)C(CN2CCCCC2)=CC=C1CN1CCCCC1

Computed Properties

  • Exact Mass: 304.21524
  • Monoisotopic Mass: 304.215078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.9

Experimental Properties

  • Density: 1.175
  • Boiling Point: 444.6°Cat760mmHg
  • Flash Point: 214.8°C
  • Refractive Index: 1.603
  • PSA: 46.94

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